Cas no 1349699-70-2 ((S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride)

• Product Name: (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride
• CAS No: 1349699-70-2
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5149620
• Update Time: 2025-05-23

(S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride

• Inchi： 1S/C10H13N3O.ClH/c11-9-3-5-13(7-9)10(14)8-2-1-4-12-6-8;/h1-2,4,6,9H,3,5,7,11H2;1H/t9-;/m0./s1
• InChI Key： GZTZQNJHKZDPAX-FVGYRXGTSA-N
• SMILES： C(C1=CN=CC=C1)(N1CC[C@H](N)C1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride

(S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1349699-70-2, known as (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with an amino group at position 3 and a pyridine ring at position 1, connected via a methanone group. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in its biological activity.

Recent studies have highlighted the importance of (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride in medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The molecule's structure allows for various functional groups to interact with biological targets, making it a versatile candidate for drug design. For instance, the pyrrolidine ring provides a rigid framework that can enhance binding affinity to specific receptors, while the pyridine moiety introduces electron-withdrawing effects that can modulate the compound's pharmacokinetic properties.

One of the most promising areas of research involving this compound is its application in neuropharmacology. Studies have shown that (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride exhibits activity at GABA receptors, which are critical in regulating neuronal excitability. This suggests potential utility in treating conditions such as epilepsy and anxiety disorders. Furthermore, the compound's ability to cross the blood-brain barrier has been demonstrated in preclinical models, indicating its suitability for central nervous system (CNS) applications.

In addition to its neuropharmacological effects, this compound has also been investigated for its anti-inflammatory properties. Research indicates that it can inhibit pro-inflammatory cytokines and modulate immune responses, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. The stereochemistry at the chiral center has been shown to significantly influence these biological activities, underscoring the importance of maintaining the (S)-configuration during synthesis.

The synthesis of (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of the amino group via reductive amination. The final step involves protonation of the amine group to form the dihydrochloride salt, ensuring optimal solubility and stability for pharmacological studies.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the compound's purity and structural integrity, which are essential for accurate biological testing. Additionally, computational modeling studies have provided insights into the molecule's three-dimensional conformation and its interactions with biological targets, further aiding in its optimization for therapeutic use.

In conclusion, (S)-(3-Aminopyrrolidin-1-yl)(pyridin-3-yl)methanone dihydrochloride represents a valuable addition to the arsenal of compounds being explored for drug development. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medicinal chemistry.